O-{2-[2-(aminooxy)ethoxy]ethyl}hydroxylamine dihydrochloride

• CAS No.: 104845-84-3
• Molecular Formula: C4H14Cl2N2O3
• Molecular Weight: 209.1

Description

O-{2-[2-(aminooxy)ethoxy]ethyl}hydroxylamine dihydrochloride is an organic compound typically found as a white solid powder. It is primarily used as a biochemical reagent in scientific research, particularly in the fields of biochemistry and molecular biology . This compound is often utilized in enzymology studies, redox reactions, and protein modification research .

Preparation Methods

The synthesis of O-{2-[2-(aminooxy)ethoxy]ethyl}hydroxylamine dihydrochloride generally involves the slow addition and stirring of reactants under controlled conditions to ensure product purity and yield . One common method involves the reaction of 2-(vinyloxy)ethanol with triphenylphosphine and N-hydroxyphthalimide in tetrahydrofuran (THF) under a nitrogen atmosphere at 0°C. The reaction mixture is then stirred at room temperature for 16 hours, followed by vacuum concentration and purification using column chromatography .

Chemical Reactions Analysis

O-{2-[2-(aminooxy)ethoxy]ethyl}hydroxylamine dihydrochloride undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: It can be reduced to form hydroxylamine derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

O-{2-[2-(aminooxy)ethoxy]ethyl}hydroxylamine dihydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and redox reactions.

Biology: The compound is employed in enzymology studies to investigate enzyme mechanisms and functions.

Medicine: It is used in the development of pharmaceuticals and in studies related to protein modification and interactions.

Industry: The compound is utilized in the production of various biochemical products and as an intermediate in chemical manufacturing

Mechanism of Action

The mechanism by which O-{2-[2-(aminooxy)ethoxy]ethyl}hydroxylamine dihydrochloride exerts its effects involves its interaction with specific molecular targets and pathways. It can act as an inhibitor or activator of certain enzymes, affecting their activity and function. The compound’s aminooxy group can form covalent bonds with carbonyl groups in proteins, leading to modifications that alter protein function and stability .

Comparison with Similar Compounds

O-{2-[2-(aminooxy)ethoxy]ethyl}hydroxylamine dihydrochloride can be compared with similar compounds such as:

O-(2-(vinyloxy)ethyl)hydroxylamine: This compound has a similar structure but differs in its functional groups and reactivity.

2-(aminooxy)ethanol: Another related compound with different applications and properties.

N-hydroxyphthalimide: Used in similar synthetic routes but has distinct chemical properties and uses.

The uniqueness of this compound lies in its specific functional groups and their ability to participate in a wide range of chemical reactions, making it a versatile reagent in scientific research .